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Compound of Interest

Compound Name: 3-Chloro-2-fluorophenylacetonitrile

Cat. No.: B1585685 Get Quote

3-Chloro-2-fluorophenylacetonitrile is a substituted phenylacetonitrile derivative, a class of

compounds frequently utilized as building blocks in organic synthesis.[1][2] Its specific

functionalization with both chlorine and fluorine atoms makes it a valuable intermediate in the

development of complex molecules, particularly in the pharmaceutical and agrochemical

industries. The presence of the nitrile group, alongside the halogen substituents, imparts a

distinct reactivity profile that, while advantageous for synthesis, also necessitates a rigorous

and well-informed approach to its handling and safety management. This guide provides an in-

depth, experience-driven framework for researchers, scientists, and drug development

professionals to safely handle, store, and manage 3-Chloro-2-fluorophenylacetonitrile in a

laboratory setting.

Section 1: Hazard Identification and Risk
Assessment
A thorough understanding of the inherent hazards of 3-Chloro-2-fluorophenylacetonitrile is

the cornerstone of safe laboratory practice. This compound is classified as acutely toxic and an

irritant.

Primary Hazards:

Acute Toxicity: 3-Chloro-2-fluorophenylacetonitrile is toxic if swallowed, in contact with

skin, or if inhaled.[3]
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Skin and Eye Irritation: It is known to cause serious eye irritation and skin irritation.[3][4]

Respiratory Irritation: Inhalation may lead to respiratory irritation.[3]

The toxicological profile is largely attributed to the nitrile functional group, which can be

metabolized to release cyanide ions, and the halogenated aromatic ring which can contribute to

its irritant properties.

Hazard Classification Summary Table
Hazard Class Category Hazard Statement

Acute Toxicity, Oral 3 H301: Toxic if swallowed

Acute Toxicity, Dermal 3
H311: Toxic in contact with

skin

Acute Toxicity, Inhalation 3 H331: Toxic if inhaled

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Source: Synthesized from multiple supplier safety data sheets.[3]

Section 2: Safe Handling and Storage Protocols
Adherence to meticulous handling and storage protocols is non-negotiable when working with

3-Chloro-2-fluorophenylacetonitrile. The following procedures are designed to minimize

exposure and ensure the integrity of the compound.

Engineering Controls: The First Line of Defense
All work with 3-Chloro-2-fluorophenylacetonitrile must be conducted in a well-ventilated

area, preferably within a certified chemical fume hood.[3] The fume hood provides a controlled

environment that prevents the accumulation of vapors and protects the user from inhalation

exposure. Ensure that the fume hood has a face velocity appropriate for the type of work being
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conducted. An emergency eye wash station and safety shower must be readily accessible in

the immediate vicinity of the work area.[5]

Personal Protective Equipment (PPE): A Comprehensive
Barrier
The selection and proper use of PPE are critical to preventing dermal and ocular exposure.

PPE Component Specification Rationale

Hand Protection

Nitrile or other chemically

resistant gloves. Inspect for

tears or holes before use.

Change gloves frequently.

Provides a barrier against

dermal absorption. Regular

inspection and changing of

gloves prevent permeation and

contamination.

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles. A face shield may be

necessary for larger quantities.

Protects the eyes from

splashes and aerosols. A face

shield offers an additional layer

of protection for the entire

face.

Skin and Body Protection

A lab coat should be worn at

all times. For larger scale

operations, chemically

resistant aprons or coveralls

are recommended.

Prevents contamination of

personal clothing and skin.

Respiratory Protection

Not typically required when

working in a properly

functioning fume hood. If

ventilation is inadequate, a

NIOSH-approved respirator

with an appropriate cartridge

for organic vapors and

particulates should be used.

The primary engineering

control (fume hood) should

mitigate inhalation risk.

Respirators are a secondary

measure for situations with

compromised ventilation or

during spill cleanup.

Step-by-Step Handling Procedure
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Preparation: Before handling, ensure all necessary PPE is donned correctly. Clear the work

area of any unnecessary items. Have spill containment materials readily available.

Dispensing: When transferring the compound, use a spatula or other appropriate tool to

avoid generating dust. If working with a liquid form, use a syringe or pipette.

During Use: Keep the container of 3-Chloro-2-fluorophenylacetonitrile sealed when not in

use. Avoid any actions that could generate aerosols or dust.

Post-Handling: After handling, thoroughly wash hands with soap and water, even if gloves

were worn.[3] Decontaminate the work surface.

Waste Disposal: Dispose of all contaminated materials, including gloves, wipes, and empty

containers, as hazardous waste in accordance with local, state, and federal regulations.[4]

Storage Requirements
Store 3-Chloro-2-fluorophenylacetonitrile in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents.[4][6] The container should be tightly

sealed to prevent the escape of vapors and protect the compound from moisture and air.[5]

Store in a locked cabinet or other secure location to prevent unauthorized access.[3]

Section 3: Emergency and First-Aid Procedures
In the event of an exposure or spill, a rapid and informed response is crucial.

First-Aid Measures
Inhalation: If inhaled, immediately move the individual to fresh air. If the person is not

breathing, provide artificial respiration. Seek immediate medical attention.[3][4]

Skin Contact: In case of skin contact, immediately flush the affected area with plenty of soap

and water for at least 15 minutes while removing contaminated clothing and shoes. Seek

immediate medical attention.[4]

Eye Contact: If the compound comes into contact with the eyes, rinse cautiously with water

for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing for

at least 15 minutes. Seek immediate medical attention.[3][4]
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Ingestion: If swallowed, do NOT induce vomiting.[3] Rinse the mouth with water. Never give

anything by mouth to an unconscious person. Seek immediate medical attention.[3]

Accidental Release Measures
Evacuate: Immediately evacuate the area of the spill.

Ventilate: Ensure the area is well-ventilated, but avoid directing airflow towards individuals.

Contain: For small spills, absorb the material with an inert absorbent material such as sand,

earth, or vermiculite.[3][4]

Collect: Carefully collect the absorbed material into a labeled, sealable container for

hazardous waste disposal.

Decontaminate: Clean the spill area with an appropriate decontaminating solution.

Report: Report the incident to the appropriate safety personnel.

For large spills, evacuate the area and contact emergency responders.

Section 4: Physical and Chemical Properties
Understanding the physical and chemical properties of 3-Chloro-2-fluorophenylacetonitrile is

essential for its safe handling and for predicting its behavior under various conditions.

Property Value

Molecular Formula C₈H₅ClFN

Molecular Weight 169.58 g/mol [7][8]

Appearance Varies; may be a solid or liquid

Solubility Insoluble in water[4][6]

Stability Stable under normal conditions[4][6]

Incompatible Materials Strong oxidizing agents[4][6]
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Section 5: Experimental Workflow and Safety Logic
The following diagram illustrates the logical flow of operations when working with 3-Chloro-2-
fluorophenylacetonitrile, emphasizing the integration of safety protocols at each stage.
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Preparation Phase

Handling Phase

Post-Handling Phase
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Secure Storage
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5. Weigh/Transfer Compound
(Minimize Dust/Aerosols)

6. Perform Experimental
Procedure

7. Decontaminate Glassware
& Work Surfaces

Experiment
complete

8. Segregate & Dispose of
Hazardous Waste

9. Doff PPE Correctly

10. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 3-Chloro-2-fluorophenylacetonitrile.
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Conclusion
3-Chloro-2-fluorophenylacetonitrile is a valuable research chemical that can be handled

safely when its hazards are understood and respected. The protocols outlined in this guide are

based on established safety principles and are designed to empower researchers to work with

this compound confidently and responsibly. By integrating these practices into all laboratory

operations, the risks associated with 3-Chloro-2-fluorophenylacetonitrile can be effectively

managed, ensuring a safe environment for scientific discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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